N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide

• IUPAC Name: N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C11H14N4O2S/c1-14(2)18(16,17)11-5-3-4-10(8-11)9-15-7-6-12-13-15/h3-8H,9H2,1-2H3
• InChI Key: WYQXSYKCBLLFLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)CN2C=CN=N2
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol

Description

N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide, also known as DMTBS, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of sulfonamide compounds, which have been extensively studied for their therapeutic properties. DMTBS is a relatively new compound, and its potential applications in scientific research are still being explored.

Mechanism of Action

N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide inhibits carbonic anhydrase activity by binding to the active site of the enzyme, preventing the hydration of carbon dioxide to bicarbonate. This results in a decrease in the production of bicarbonate, which can lead to a decrease in pH and an increase in the concentration of carbon dioxide. The exact mechanism of action of N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide is still being studied, and further research is needed to fully understand its effects on carbonic anhydrase activity.
Biochemical and Physiological Effects:
N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects, including a decrease in bicarbonate production, an increase in carbon dioxide concentration, and a decrease in pH. These effects can have implications for a variety of physiological processes, including acid-base regulation, respiration, and ion transport.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide has a number of advantages for use in lab experiments, including its ability to selectively inhibit carbonic anhydrase activity, its relative ease of synthesis, and its potential for use in a variety of research applications. However, there are also limitations to the use of N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide in lab experiments, including its potential toxicity and the need for further research to fully understand its effects on carbonic anhydrase activity.

Future Directions

There are a number of future directions for research on N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide, including further studies on its mechanism of action, its potential therapeutic applications, and its toxicity. Additionally, there is potential for the development of new compounds based on the structure of N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide that could have improved efficacy and reduced toxicity. Overall, N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide has the potential to be a valuable tool in scientific research, and further studies are needed to fully explore its potential applications.

Synthesis Methods

N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide can be synthesized using a multistep process that involves the reaction of 4-chlorobenzenesulfonyl chloride with sodium azide to form 4-azidobenzenesulfonyl chloride. This intermediate compound is then reacted with N,N-dimethyl-1,2-ethanediamine in the presence of copper (I) iodide to form N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide.

Scientific Research Applications

N,N-dimethyl-3-(triazol-1-ylmethyl)benzenesulfonamide has potential applications in scientific research due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate, and are involved in a variety of physiological processes, including acid-base regulation, respiration, and ion transport. Inhibition of carbonic anhydrase activity has been shown to have therapeutic potential in a variety of conditions, including glaucoma, epilepsy, and cancer.